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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-4-methylphenol

CAS No.: 950-56-1

Cat. No.: B7761256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

antioxidant mechanism of Butylated Hydroxytoluene (BHT). The information is presented to

support research, scientific analysis, and drug development applications.

Chemical Structure and Identification
Butylated hydroxytoluene is a synthetic phenolic compound with the systematic IUPAC name

2,6-di-tert-butyl-4-methylphenol. Its structure consists of a phenol ring substituted with two

bulky tert-butyl groups at the ortho positions (2 and 6) and a methyl group at the para position

(4) relative to the hydroxyl group. This steric hindrance provided by the tert-butyl groups is

crucial to its function as an antioxidant.

Key Identifiers:

CAS Number: 128-37-0[1]

Chemical Formula: C₁₅H₂₄O[1]
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Molar Mass: 220.356 g/mol [1]

Synonyms: Dibutylhydroxytoluene, 2,6-di-tert-butyl-p-cresol, DBPC, E321[1]

Physicochemical Properties
BHT is a white to yellowish crystalline solid with a faint, characteristic phenolic odor.[1] It is a

lipophilic, or fat-soluble, compound. A summary of its key quantitative properties is provided in

the table below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Industrial Synthesis
The primary industrial synthesis of BHT involves the acid-catalyzed alkylation of p-cresol with

isobutylene. Sulfuric acid is commonly used as the catalyst. The reaction proceeds in two steps

where two isobutylene molecules are added to the p-cresol backbone.
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Industrial synthesis of Butylated Hydroxytoluene (BHT).

Antioxidant Mechanism of Action
BHT functions as a potent antioxidant by acting as a free radical scavenger, thereby

terminating the chain reactions of autoxidation. This process is particularly effective in

preventing the oxidation of unsaturated organic compounds. The mechanism involves the

donation of a hydrogen atom from the phenolic hydroxyl group to a peroxy radical (ROO•),

forming a hydroperoxide (ROOH) and a BHT-derived phenoxy radical (ArO•).

The resulting phenoxy radical is relatively stable due to resonance delocalization and the steric

hindrance from the adjacent tert-butyl groups, which prevents it from initiating new oxidation

chains. This stable radical can then react with a second peroxy radical to form non-radical

products. Consequently, one molecule of BHT can neutralize two peroxy radicals.
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Antioxidant mechanism of Butylated Hydroxytoluene (BHT).

Experimental Protocols
Determination of Melting Range
Method: USP General Chapter <741> Melting Range or Temperature (Class Ia).

Apparatus: A suitable melting range apparatus consisting of a glass container for a transparent

fluid bath (e.g., light paraffin), a stirring device, an accurate thermometer, and a controlled heat

source. Capillary tubes of approximately 10 cm in length and 0.8 to 1.2 mm in internal diameter

are required.

Procedure:

Reduce the BHT sample to a fine powder.

Charge the capillary tube with the powdered BHT to a depth of 2.5 to 3.5 mm.

Heat the bath until the temperature is about 10°C below the expected melting point of BHT.

Introduce the charged capillary tube into the bath.

Heat the bath at a rate of rise of approximately 1°C per minute.
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The melting range is the temperature range between which the BHT is first observed to

collapse or form a clear liquid and the temperature at which it is completely melted.

Determination of Boiling Point
Method: OECD Guideline for the Testing of Chemicals, Section 1, Test No. 103: Boiling Point.

Apparatus: An ebulliometer, dynamic vapor pressure apparatus, or distillation apparatus

compliant with ISO 4626.

Procedure (Distillation Method):

Place a measured volume of BHT into a distillation flask.

Add a few boiling chips to ensure smooth boiling.

Insert a calibrated thermometer into the neck of the flask with the top of the bulb level with

the bottom of the side arm.

Heat the flask and record the temperature at which the first drop of distillate falls from the

condenser (initial boiling point).

Continue distillation and record the temperature when the last of the liquid evaporates from

the bottom of the flask (final boiling point).

The boiling point is typically reported at standard atmospheric pressure (101.325 kPa).

Determination of Solubility in Water
Method: OECD Guideline for the Testing of Chemicals, Section 1, Test No. 105: Water

Solubility (Flask Method).

Apparatus: A glass flask with a stirrer, a constant temperature bath, and an analytical method

for quantifying BHT (e.g., HPLC).

Procedure:

Add an excess amount of BHT to a known volume of distilled water in the flask.
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Place the flask in the constant temperature bath (e.g., 20 ± 0.5 °C) and stir.

Allow the mixture to equilibrate for a sufficient period (e.g., 24 hours), with continued stirring.

After equilibration, stop stirring and allow the undissolved BHT to settle.

Carefully take an aliquot of the clear supernatant.

Analyze the concentration of BHT in the aliquot using a validated analytical method.

The determined concentration represents the water solubility of BHT at the specified

temperature.

Determination of Antioxidant Activity: DPPH Radical
Scavenging Assay
Principle: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical is a stable free radical with a deep

violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH

radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the color change is

measured spectrophotometrically.

Procedure:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The

absorbance of this solution at 517 nm should be approximately 1.0.

Sample Preparation: Prepare a stock solution of BHT in methanol at a known concentration.

Prepare a series of dilutions from the stock solution.

Assay:

To a cuvette or microplate well, add the BHT solution.

Add the DPPH working solution and mix thoroughly.

Incubate the mixture in the dark at room temperature for a specified time (e.g., 30

minutes).
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Measurement: Measure the absorbance of the solution at 517 nm against a blank

(methanol). A control containing only DPPH and methanol is also measured.

Calculation: The percentage of DPPH radical scavenging activity is calculated using the

following formula:

% Scavenging = [ (A_control - A_sample) / A_control ] * 100

Where A_control is the absorbance of the control and A_sample is the absorbance of the

sample.

Determination of Antioxidant Activity: ABTS Radical
Cation Decolorization Assay
Principle: The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) is oxidized to its

radical cation (ABTS•+) by potassium persulfate. The ABTS•+ has a characteristic blue-green

color. In the presence of an antioxidant, the colored radical is reduced, and the decolorization is

measured spectrophotometrically at 734 nm.

Procedure:

Preparation of ABTS•+ Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM

aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow

them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+

radical.

Working Solution: Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline

(PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

Sample Preparation: Prepare a stock solution of BHT and a series of dilutions in a suitable

solvent.

Assay:

Add the BHT solution to a cuvette or microplate well.

Add the ABTS•+ working solution and mix.
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Incubate at room temperature for a specified time (e.g., 6 minutes).

Measurement: Measure the absorbance at 734 nm.

Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the

DPPH assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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